![molecular formula C17H20N2O4S B4539757 N-(2-methoxyethyl)-4-methyl-3-[(phenylsulfonyl)amino]benzamide](/img/structure/B4539757.png)
N-(2-methoxyethyl)-4-methyl-3-[(phenylsulfonyl)amino]benzamide
Description
Synthesis Analysis
The synthesis of related benzamide derivatives involves the reaction of N-methoxymethyl-N-methylcarbamoyl(trimethyl)silane with N-sulfonylimines under catalyst-free conditions, resulting in α-(N-sulfonyl)amino-N-methoxymethyl-N-methylamides with high yields. This process exemplifies the strategies used in synthesizing compounds within this chemical family, highlighting the efficiency and specificity of modern synthetic methods (Liu, Guo, & Chen, 2015).
Molecular Structure Analysis
The molecular structure of benzamide derivatives has been extensively studied using X-ray diffraction, IR spectroscopy, and quantum chemical computation. These methods provide detailed insights into the crystalline structure and molecular geometry, as well as electronic properties such as HOMO and LUMO energies. Such analyses are crucial for understanding the reactivity and potential applications of these compounds (Demir et al., 2015).
Chemical Reactions and Properties
Benzamide derivatives are known for their diverse chemical reactions, including the ability to undergo metabolic interconversion. This reactivity is a key aspect of their chemical behavior, influencing their pharmacokinetics and potential as therapeutic agents. For instance, certain benzamide compounds can interconvert between sulfoxide and sulfide metabolites, a property that may affect their distribution and efficacy (Kuo et al., 1993).
properties
IUPAC Name |
3-(benzenesulfonamido)-N-(2-methoxyethyl)-4-methylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O4S/c1-13-8-9-14(17(20)18-10-11-23-2)12-16(13)19-24(21,22)15-6-4-3-5-7-15/h3-9,12,19H,10-11H2,1-2H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZACMNHHJUYMDAR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NCCOC)NS(=O)(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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